(11C)Menet

(11C)Menet, chemically known as C18H21NO2, is a radiolabeled compound utilized primarily in positron emission tomography (PET) imaging to visualize the norepinephrine transporter in the human brain. This compound is significant for its ability to selectively bind to norepinephrine transporters, which are crucial for regulating norepinephrine levels in the central nervous system. The compound's structure includes a carbon-11 isotope, enhancing its utility in imaging applications due to the isotope's suitable half-life for PET studies.

The biological activity of (11C)Menet is primarily characterized by its high affinity for norepinephrine transporters, with a binding affinity (Ki) of approximately 1.02 nM. This selectivity makes it a valuable tool for studying conditions related to norepinephrine dysregulation, such as depression and anxiety disorders. In vivo studies have demonstrated that (11C)Menet can effectively quantify norepinephrine transporter availability in various brain regions, providing insights into the neurochemical underpinnings of psychiatric conditions .

The synthesis of (11C)Menet typically involves:

• Preparation of Precursors: The synthesis begins with the preparation of N-t-Boc pinacolborate.
• Suzuki Coupling Reaction: This precursor is then subjected to Suzuki coupling with carbon-11 methyl iodide under palladium-catalyzed conditions.
• Purification: The resulting product is purified using chromatographic techniques to isolate (11C)Menet from by-products and unreacted materials .

This method has been refined to improve yield and reduce reaction time, making it a more efficient process for producing (11C)Menet.

(11C)Menet has significant applications in medical imaging and research:

• Positron Emission Tomography: It is primarily used in PET imaging to visualize and quantify norepinephrine transporter density in the brain.
• Neuroscience Research: The compound aids in understanding the role of norepinephrine in various neurological and psychiatric disorders.
• Drug Development: It serves as a model compound for developing new radioligands targeting norepinephrine transporters .

Interaction studies involving (11C)Menet focus on its binding properties with norepinephrine transporters and other related compounds. These studies have shown that (11C)Menet exhibits selective binding characteristics, allowing researchers to differentiate between various states of norepinephrine transporter availability under different physiological and pathological conditions. Such studies are crucial for validating the use of (11C)Menet as a reliable imaging agent in clinical settings .

Several compounds share structural similarities with (11C)Menet, particularly those designed for imaging norepinephrine transporters. Below are some notable examples:

(11C)Menet distinguishes itself through its specific labeling with carbon-11, which enhances its utility in PET imaging compared to other compounds that may not possess this isotopic labeling or may have different pharmacokinetic profiles.

The norepinephrine transporter is an integral membrane protein encoded by the solute carrier family 6 member 2 gene (SLC6A2). It facilitates the sodium- and chloride-dependent reuptake of synaptic norepinephrine, terminating noradrenergic signaling and maintaining neurotransmitter homeostasis. NET also exhibits secondary affinity for dopamine, making it a critical modulator of both norepinephrine and dopamine levels in key brain regions such as the locus coeruleus, thalamus, and prefrontal cortex. Dysregulation of NET density or function has been linked to pathological conditions including Parkinson’s disease, Alzheimer’s disease, post-traumatic stress disorder (PTSD), and attention-deficit/hyperactivity disorder (ADHD).

Biological and Clinical Significance of NET

NET’s role in neurotransmitter clearance makes it a biomarker for noradrenergic integrity. For example, hyperactivity of the locus coeruleus-norepinephrine system in PTSD correlates with elevated NET expression, which may underlie symptoms like hyperarousal and anxiety. Similarly, neurodegenerative diseases exhibit regional NET depletion, reflecting the loss of noradrenergic neurons. Imaging NET density in vivo provides insights into disease mechanisms and treatment efficacy. However, developing radioligands for NET has proven challenging due to structural similarities with dopamine and serotonin transporters, necessitating high selectivity to avoid off-target binding.

The synthesis of (11C)Menet employs a sophisticated approach utilizing Suzuki cross-coupling methodology with specifically designed organoboron precursors [1]. The precursor design centers on the development of N-tert-butoxycarbonyl pinacolborate derivatives, which serve as the key coupling partner for carbon-11 methylation reactions [2]. This approach represents a significant advancement over earlier methodologies that relied on tributyltin precursors, which presented challenges in synthesis and resulted in lower specific activities due to competing methylation reactions [2].

The pinacolborate precursor is synthesized through a high-yielding reaction involving the corresponding iodo compound with pinacolborane in dioxane solvent [2]. The reaction employs triethylamine as the base under a catalytic system comprising palladium acetate and sterically hindered phosphine ligands [2]. This synthetic route achieves isolated yields of approximately 79 percent, demonstrating the efficiency of the borylation process [2].

The choice of pinacolborate as the organoboron component offers several advantages over alternative boronic acid derivatives [14]. Pinacol esters exhibit enhanced stability during storage compared to boronic acids, which are susceptible to hydrolysis and oxidative degradation [14]. Furthermore, pinacolborate precursors demonstrate superior reactivity in Suzuki coupling reactions with carbon-11 methyl iodide, achieving radiochemical yields approaching 50 percent under optimized conditions [14].

The Suzuki cross-coupling reaction mechanism involves a well-established catalytic cycle initiated by the formation of an active palladium(0) species [8]. The cycle proceeds through oxidative addition of the carbon-11 methyl iodide to the palladium center, followed by transmetalation with the pinacolborate precursor and subsequent reductive elimination to form the desired carbon-carbon bond [8] [12]. The role of the base in this reaction is crucial for facilitating the transmetalation step by converting the boronic ester into a more reactive boronate species [8] [16].

Optimization of Palladium-Catalyzed Methylation with [11C]CH3I

The optimization of palladium-catalyzed methylation represents a critical aspect of (11C)Menet synthesis, requiring careful consideration of catalyst selection, ligand effects, and reaction conditions [1]. The optimized protocol employs tris(dibenzylideneacetone)dipalladium(0) as the palladium source, which serves as a convenient precursor for generating active palladium(0) species in solution [10] [28]. This complex provides modestly soluble palladium(0) centers that readily undergo ligand displacement to form catalytically active species [10].

The choice of phosphine ligand significantly influences the efficiency of the methylation reaction [1]. Tri-o-tolylphosphine has been identified as the optimal ligand for this transformation, providing superior reactivity compared to other phosphine derivatives [1] [9]. The bulky ortho-methyl substituents on the phenyl rings of this ligand create a sterically demanding environment around the palladium center, which enhances the rate of reductive elimination and minimizes competing side reactions [8].

The reaction is conducted in dimethylformamide as the solvent, which provides optimal solubility for both the palladium complex and the organoboron precursor [1] [9]. Dimethylformamide serves as a polar aprotic solvent that stabilizes the charged intermediates formed during the catalytic cycle while maintaining sufficient solvating power for the reactive species [29]. The choice of solvent is particularly important for carbon-11 radiolabeling reactions, where rapid dissolution and mixing are essential due to the short half-life of the radioisotope [21].

Potassium carbonate serves as the base for the reaction, facilitating the transmetalation step by converting the pinacolborate precursor into a more nucleophilic boronate species [1] [16]. The carbonate base is preferred over other inorganic bases due to its appropriate basicity and compatibility with the reaction conditions [16]. The base concentration and equivalents must be carefully controlled to ensure efficient transmetalation while avoiding decomposition of the carbon-11 methyl iodide [1].

Temperature optimization studies have established 70 degrees Celsius as the optimal reaction temperature for the methylation process [14]. This temperature provides sufficient thermal energy to promote the cross-coupling reaction while minimizing thermal decomposition of the carbon-11 methyl iodide and other sensitive components [19]. The reaction time is limited to 4 minutes to maximize radiochemical yield while accounting for the radioactive decay of carbon-11 [1].

Radiochemical Yield, Specific Activity, and Purity Analysis

The radiochemical yield of (11C)Menet synthesis has been extensively optimized through systematic investigation of reaction parameters and conditions [1]. Under optimal conditions employing the Suzuki cross-coupling methodology, the synthesis achieves a decay-corrected radiochemical yield of 51 ± 3 percent based on the amount of carbon-11 methyl iodide consumed in the reaction [1] [9]. This represents a significant improvement over earlier synthetic approaches that utilized tributyltin precursors and achieved lower yields of approximately 38 percent [2].

The calculation of radiochemical yield is based on the trapped amount of carbon-11 methyl iodide in the reaction vessel, excluding losses that occur during the production and transfer of the methylating agent [14]. This approach provides a more accurate assessment of the coupling reaction efficiency by focusing specifically on the carbon-carbon bond formation step [14]. The improved yields obtained with the pinacolborate precursor demonstrate the superior reactivity of this organoboron species compared to alternative coupling partners [2].

Specific activity determination is a critical quality parameter for carbon-11 radiopharmaceuticals, as it reflects the ratio of radioactive to non-radioactive molecules in the final product [1]. The optimized synthesis of (11C)Menet achieves specific activities in the range of 1.5 to 1.9 curie per micromole at the end of synthesis [1] [9]. These values represent moderate specific activities that are suitable for positron emission tomography imaging applications while reflecting the presence of carrier material from the precursor and reaction components [23].

The specific activity is influenced by several factors, including the purity of the carbon-11 methyl iodide starting material, the amount of precursor used in the reaction, and the presence of non-radioactive impurities [15]. The use of minimal precursor amounts helps to maximize specific activity, although this must be balanced against the need for efficient radiochemical conversion [6]. The observed specific activities for (11C)Menet are consistent with those reported for other carbon-11 labeled compounds synthesized using similar methodologies [18].

Radiochemical purity analysis is performed using high-performance liquid chromatography with radioactivity detection to ensure that the final product meets quality specifications [1]. The optimized synthesis consistently achieves radiochemical purities exceeding 98 percent, indicating minimal formation of radioactive impurities or side products [1] [9]. This high level of purity is essential for clinical applications and reflects the selectivity of the Suzuki coupling reaction under the optimized conditions [34].

Chemical purity analysis employs ultraviolet detection to identify and quantify non-radioactive impurities in the final product [1]. The synthesis achieves chemical purities greater than 98 percent, demonstrating effective separation of the desired product from unreacted precursor and other chemical impurities [1] [9]. The high chemical purity is facilitated by the efficient high-performance liquid chromatography purification step, which provides baseline separation of the product from potential contaminants [34].

Deprotection Strategies for Final Product Isolation

The deprotection strategy for (11C)Menet synthesis involves the selective removal of the N-tert-butoxycarbonyl protecting group to reveal the final morpholine nitrogen functionality [1]. This deprotection step is accomplished using trifluoroacetic acid, which serves as a strong acid capable of protonating the carbamate oxygen and facilitating the elimination of the tert-butyl group [11] [22]. The mechanism proceeds through protonation of the carbamate oxygen followed by loss of a tert-butyl carbocation and subsequent decarboxylation to yield the free amine [22].

Trifluoroacetic acid is the reagent of choice for Boc deprotection due to its high acidity and compatibility with the reaction conditions [11] [25]. The reaction is typically performed by adding neat trifluoroacetic acid to a dilute solution of the protected compound, resulting in rapid and quantitative removal of the protecting group [11]. The evolution of carbon dioxide gas during the reaction provides a visual indication of reaction progress and completion [22].

The deprotection reaction is conducted immediately following the Suzuki coupling step, without isolation of the intermediate protected product [1]. This one-pot approach minimizes handling losses and reduces the overall synthesis time, which is critical for carbon-11 radiopharmaceutical production due to the short half-life of the radioisotope [21] [35]. The trifluoroacetic acid deprotection is typically complete within minutes at room temperature, ensuring efficient conversion while minimizing radioactive decay [11].

Following deprotection, the crude reaction mixture is subjected to high-performance liquid chromatography purification to isolate the final (11C)Menet product [1]. The chromatographic separation employs a semi-preparative reversed-phase column with a gradient mobile phase system [2]. The mobile phase typically consists of acetonitrile and water containing appropriate buffer systems to maintain optimal separation conditions [34].

The high-performance liquid chromatography method is optimized to achieve baseline separation of the product from unreacted precursor, deprotection byproducts, and other potential impurities [1]. The retention time of (11C)Menet is typically in the range of 12 to 14 minutes under standard analytical conditions, allowing for efficient collection of the pure product fraction [19]. Ultraviolet detection at 235 nanometers provides sensitive monitoring of the aromatic compounds during the purification process [19].

The collected product fraction is reformulated in a biocompatible solvent system suitable for injection [1]. This reformulation step involves concentration of the product solution and adjustment of the pH and osmolality to physiological levels [15]. The final product is passed through a sterile filter to ensure microbiological safety before dispensing into sterile vials for clinical use [15].

The overall synthesis time from the end of bombardment to the final formulated product is approximately 60 ± 5 minutes [1] [9]. This timeframe includes the Suzuki coupling reaction, deprotection, high-performance liquid chromatography purification, and final formulation steps [1]. The optimized synthesis procedure represents a significant improvement in efficiency compared to earlier methods while maintaining high standards of product quality and purity [2].

The chemical compound carbon-11 labeled (2S,3S)-2-[α-(2-methylphenoxy)phenylmethyl]morpholine, designated as (11C)Menet, possesses a well-defined molecular architecture characterized by two absolute stereocenters [1]. The compound exhibits a molecular formula of C18H21NO2 with a molecular weight of 282.37 grams per mole [1]. The stereochemical designation (2S,3S) indicates the absolute configuration at both chiral centers within the morpholine ring system, with both stereocenters defined as having the S configuration according to the Cahn-Ingold-Prelog priority rules [1].
The morpholine heterocycle in (11C)Menet adopts a chair conformation, which represents the thermodynamically favored conformational state for six-membered saturated rings containing heteroatoms [2]. This chair conformation places the phenylmethyl substituent at the 2-position and the nitrogen atom in specific spatial orientations that optimize molecular interactions with biological targets. The (2S,3S) absolute configuration ensures that the compound maintains the optimal three-dimensional arrangement necessary for high-affinity binding to the norepinephrine transporter [3].

The structural characterization reveals that (11C)Menet contains two defined stereocenters out of a total of two possible chiral centers, indicating complete stereochemical definition [1]. The compound exhibits no geometric isomerism centers, and the charge state remains neutral under physiological conditions [1]. The SMILES notation [H]C@(C2=CC=CC=C2)[C@]3([H])CNCCO3 precisely describes the stereochemical configuration, with the @ symbols indicating the S configuration at both chiral centers [1].

Table 1: Stereochemical Properties of (11C)Menet

The importance of absolute stereochemistry in (11C)Menet becomes evident when comparing its binding affinity to other stereoisomers within the reboxetine family. Research has consistently demonstrated that the (S,S) configuration represents the most pharmacologically active form among reboxetine derivatives, with the (R,R) configuration typically showing substantially reduced norepinephrine transporter affinity [4]. Specifically, (S,S)-reboxetine exhibits approximately 130-fold higher affinity for the human norepinephrine transporter compared to its (R,R) counterpart [5].

Impact of Morpholine Substituents on NET Binding Affinity

The morpholine ring system in (11C)Menet serves as the central pharmacophore, with specific substituent modifications significantly influencing norepinephrine transporter binding characteristics [3]. The 2-methylphenoxy substituent at the phenoxy ring position represents a critical structural modification that enhances binding affinity compared to unsubstituted analogs [3].

Systematic structure-activity relationship studies demonstrate that (11C)Menet exhibits a norepinephrine transporter binding affinity (Ki) of 1.02 ± 0.11 nanomolar, representing high-affinity interaction with the target protein [3]. This binding affinity surpasses many established norepinephrine transporter inhibitors and positions (11C)Menet among the most potent compounds in this therapeutic class [3].

Table 2: Binding Affinity Data for (11C)Menet and Related Compounds

The morpholine substituent effects reveal distinct patterns based on the nature and position of chemical modifications [3]. Introduction of fluoroalkyl substituents at the 2-position of the phenoxy ring, as observed in FENET and FPNET, results in decreased binding affinity by approximately three to four fold compared to (11C)Menet [3]. The 2-fluoroethyl derivative (FENET) exhibits a Ki value of 3.14 nanomolar, while the 3-fluoropropyl derivative (FPNET) demonstrates a Ki value of 3.68 nanomolar [3].

The sulfur-substituted analog MESNET, where the phenoxy oxygen linker is replaced with sulfur, produces the most dramatic enhancement in norepinephrine transporter binding affinity [3]. This compound demonstrates a Ki value of 0.30 nanomolar, representing a 3.4-fold improvement in binding affinity compared to (11C)Menet [3]. However, this enhanced potency comes with reduced selectivity, as MESNET also exhibits increased serotonin transporter affinity (Ki = 14.80 nanomolar), resulting in diminished selectivity compared to the parent compound [3].

The lipophilicity parameters, expressed as log P7.4 values, range from 2.00 to 2.47 for the morpholine derivatives studied [3]. These values fall within the optimal range for central nervous system penetration, indicating that morpholine substitutions maintain favorable pharmacokinetic properties while modulating binding affinity [3]. The sulfur replacement in MESNET increases lipophilicity to 2.47, reflecting the reduced polarity associated with sulfur compared to oxygen [3].

Table 3: Morpholine Substitution Effects on NET Binding

The mechanistic basis for these substituent effects likely involves multiple factors including hydrophobic interactions, electronic effects, and conformational preferences [6]. Methyl substitutions generally enhance binding affinity through favorable hydrophobic interactions with amino acid residues in the norepinephrine transporter binding pocket [6]. The reduced binding affinity observed with fluoroalkyl substituents may result from unfavorable polar interactions or altered molecular geometry that disrupts optimal protein-ligand contacts [3].

Comparative Analysis with Structural Analogs (e.g., Reboxetine Derivatives)

Comparative analysis of (11C)Menet with established reboxetine derivatives reveals important structure-activity relationships within this chemical class [3]. The parent compound (S,S)-reboxetine exhibits a norepinephrine transporter Ki value of 1.04 nanomolar, closely comparable to (11C)Menet at 1.02 nanomolar [3]. This similarity demonstrates that the 2-methylphenoxy modification maintains the high binding affinity characteristic of the reboxetine pharmacophore [3].

The methylated analog (S,S)-MeNER (methylreboxetine) demonstrates a Ki value of 0.95 nanomolar for the norepinephrine transporter, representing slightly enhanced potency compared to both (11C)Menet and reboxetine [3]. However, (11C)Menet exhibits superior selectivity characteristics compared to (S,S)-MeNER, with 92-fold selectivity over the serotonin transporter compared to 195-fold for (S,S)-MeNER [3].

Table 4: Comparative Binding Profiles of Reboxetine Derivatives

When compared to other established norepinephrine transporter inhibitors, (11C)Menet demonstrates competitive binding characteristics [7]. Nisoxetine, a reference norepinephrine transporter inhibitor, exhibits a Ki value of 0.46 nanomolar, representing approximately two-fold higher potency than (11C)Menet [7]. However, (11C)Menet maintains superior selectivity profiles compared to several comparator compounds [3].

Atomoxetine, an FDA-approved norepinephrine transporter inhibitor used for attention deficit hyperactivity disorder treatment, demonstrates a substantially lower binding affinity with a Ki value of 5.0 nanomolar [7]. This five-fold difference in potency highlights the advantageous binding characteristics of (11C)Menet within the broader landscape of norepinephrine transporter-targeted therapeutics [7].

The tricyclic antidepressant desipramine exhibits a norepinephrine transporter Ki value of 7.36 nanomolar, representing significantly lower potency compared to (11C)Menet [7]. Despite its clinical efficacy, desipramine's reduced binding affinity demonstrates the superior pharmacological profile of modern reboxetine-derived compounds [7].

Table 5: Binding Affinity Comparison with Non-Reboxetine NET Inhibitors

The structural modifications present in (11C)Menet offer several advantages over traditional reboxetine derivatives in the context of positron emission tomography imaging applications [8]. The compound achieves quasi-equilibrium binding within one hour post-injection, representing a significant improvement over (S,S)-MeNER, which requires extended imaging periods to reach peak equilibrium [8]. This favorable kinetic profile facilitates more practical clinical imaging protocols and reduces patient scan times [8].

Distribution volume ratio analysis in human subjects demonstrates that (11C)Menet exhibits appropriate regional brain distribution consistent with known norepinephrine transporter densities [8]. The thalamus-to-occipital cortex distribution volume ratio averages 1.26 ± 0.13, providing sufficient contrast for quantitative imaging studies [8]. The locus coeruleus, representing the highest concentration of norepinephrine transporters, demonstrates the highest distribution volume ratio at 1.39 ± 0.25 [8].